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Compound of Interest

Compound Name: 3-Amino-6-chloropicolinamide

Cat. No.: B112112 Get Quote

Essential Safety and Handling Guide for 3-
Amino-6-chloropicolinamide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Amino-6-chloropicolinamide. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and GHS Classification:

3-Amino-6-chloropicolinamide is a chemical compound that poses several health risks.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), it is classified as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[2]

Acute Toxicity, Inhalation (Category 3): Toxic if inhaled.[2]

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]
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Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1][2]

Specific Target Organ Toxicity — Repeated Exposure (Category 2): May cause damage to

organs through prolonged or repeated exposure.[2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling 3-Amino-6-
chloropicolinamide to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[3]

To prevent skin contact, as the

substance is toxic and causes

skin irritation.[1][2]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required if there is a splash

hazard.[3]

To protect against serious eye

irritation.[1][2]

Skin and Body Protection

Laboratory coat. For larger

quantities or significant risk of

contamination, consider flame-

retardant antistatic protective

clothing.[2][3]

To protect the skin from

contact and contamination.

Respiratory Protection

Use only in a well-ventilated

area, preferably under a

chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

should be used.[4][5][6]

To prevent inhalation, as the

substance is toxic and may

cause respiratory irritation.[1]

[2]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach is crucial for safely handling 3-Amino-6-chloropicolinamide in a

laboratory setting.

Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Ensure fume hood is operational

Don appropriate PPE

Weigh the chemical in the fume hood

Proceed to handling

Transfer to a labeled container

Perform the experiment

Decontaminate work surfaces

Proceed to cleanup

Segregate and label waste

Remove PPE correctly

Wash hands thoroughly
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Caption: Workflow for safely handling 3-Amino-6-chloropicolinamide.

Disposal Plan
Proper disposal of 3-Amino-6-chloropicolinamide and its contaminated waste is critical to

prevent environmental harm and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: All disposable items that have come into contact with 3-Amino-6-
chloropicolinamide, such as contaminated gloves, weigh boats, and paper towels, must be

considered hazardous waste.[7] These should be collected in a designated, clearly labeled,

and sealed hazardous waste container.[8]

Unused Chemical: Unwanted 3-Amino-6-chloropicolinamide should be disposed of as

hazardous waste. Do not mix it with other waste streams unless compatibility is confirmed.

Contaminated Solutions: Solutions containing this chemical should be collected in a labeled,

sealed, and appropriate hazardous waste container.

Disposal Procedure:

All waste containing 3-Amino-6-chloropicolinamide must be disposed of through an

approved waste disposal company.[9] Ensure that all waste containers are properly labeled

with the chemical name and associated hazards. Follow all local, state, and federal regulations

for hazardous waste disposal.
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Waste Generated

Is the item contaminated with
3-Amino-6-chloropicolinamide?

Contaminated Solid
(gloves, paper towels, etc.)

Yes (Solid)

Unused Chemical or
Contaminated Solution

Yes (Liquid/Unused)

Dispose of as
non-hazardous waste

No

Place in a labeled
Hazardous Waste Container

Arrange for pickup by a
licensed waste disposal company

Click to download full resolution via product page

Caption: Decision tree for the disposal of 3-Amino-6-chloropicolinamide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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